10.1039/B707741F | Synthesis and characterization of elusive cyclo-di- and -tri-phosphino-1,3-diphosphonium salts: fundamental frameworks in catena-organophosphorus chemistry†

Synthesis and characterization of elusive cyclo-di- and -tri-phosphino-1,3-diphosphonium salts: fundamental frameworks in catena-organophosphorus chemistry†

Chemical Communications Pub Date: 2007-09-17 DOI: 10.1039/B707741F

Abstract

Reaction of a cyclophosphinophosphonium cation with neat MeOTf represents a general and high-yield synthetic approach to dications enabling the isolation of the first derivatives of 2,4,5-triphosphino-1,3-diphosphonium as bis-triflate salts.

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Journal Name：Chemical Communications

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